N-[2{(3-Methoxyphenyl)-amino]ethyl}acetamide

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: N-[2-(3-methoxyanilino)ethyl]acetamide
• InChI: InChI=1S/C11H16N2O2/c1-9(14)12-6-7-13-10-4-3-5-11(8-10)15-2/h3-5,8,13H,6-7H2,1-2H3,(H,12,14)
• InChI Key: IPVYDKKJTZMETA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCNC1=CC(=CC=C1)OC

Description

N-[2{(3-Methoxyphenyl)-amino]ethyl}acetamide is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-cyanoalkylation of 3-methoxyaniline (3l) using chloroacetonitrile, followed by hydrogenation and N-acetylation of the intermediate nitrile 4l [Yield (4l): 58%; 1H-NMR (CDCl3): δ 3.80 (s, 3H), 4.05 (s, 2H), 6.25-6.48 (m, 2H), 7.18 (t, 1H)], according to the procedure previously described for the preparation of 5a, provided the title compound 5l; oil. 1H-NMR (CDCl3): δ 2.00 (s, 3H), 3.27 (m, 2H), 3.53 (m, 2H9, 3.78 (s, 3H), 5.84 (brs, 1H), 6.17-6.32 (m, 3H), 7.09 (t, 1H).